2-Bromo-6-ethoxypyridine
Cat. No. B184077
CAS No.:
4645-11-8
M. Wt: 202.05 g/mol
InChI Key: UOYDOTUNXZKLMI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06511993B1
Procedure details
Sodium ethoxide (1.5 g, 63 mmol sodium, in ethanol (30 ml)) was added to 2,6-dibromopyridine (15 g, 63 mmol) in toluene (150 ml) at ambient temperature under nitrogen, and the reaction heated under reflux for 5 hours. The cooled mixture was diluted with water (100 ml), and extracted with ethyl acetate (2×100 ml). The combined organic extracts were dried (Na2SO4), filtered and evaporated in vacuo. The residue was purified by column chromatography on silica gel using pentane/ethyl acetate (100:0 to 95:5) as eluant to give the title compound as a yellow oil, (quantitative).
Identifiers
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REACTION_CXSMILES
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[O-:1][CH2:2][CH3:3].[Na+].Br[C:6]1[CH:11]=[CH:10][CH:9]=[C:8]([Br:12])[N:7]=1>C1(C)C=CC=CC=1.O>[Br:12][C:8]1[CH:9]=[CH:10][CH:11]=[C:6]([O:1][CH2:2][CH3:3])[N:7]=1 |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
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30 mL
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Type
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reactant
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Smiles
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[O-]CC.[Na+]
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Name
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Quantity
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15 g
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Type
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reactant
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Smiles
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BrC1=NC(=CC=C1)Br
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Name
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Quantity
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150 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Step Two
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the reaction heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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under reflux for 5 hours
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Duration
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5 h
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate (2×100 ml)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organic extracts were dried (Na2SO4)
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was purified by column chromatography on silica gel
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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BrC1=NC(=CC=C1)OCC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
